2-bromo-1-oxo-2H-pyridin-1-ium-6-carboxylate

• IUPAC Name: 2-bromo-1-oxo-2H-pyridin-1-ium-6-carboxylate
• InChI: InChI=1S/C6H4BrNO3/c7-5-3-1-2-4(6(9)10)8(5)11/h1-3,5H
• InChI Key: IWZAAWIFVRILMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC([N+](=O)C(=C1)C(=O)[O-])Br
• Molecular Formula: C6H4BrNO3
• Molecular Weight: 218.00 g/mol

Description

The compound with the identifier “2-bromo-1-oxo-2H-pyridin-1-ium-6-carboxylate” is a chemical entity listed in the PubChem database

Preparation Methods

The synthesis of 2-bromo-1-oxo-2H-pyridin-1-ium-6-carboxylate involves specific reaction conditions and routes. The preparation methods can include:

Synthetic Routes: The compound can be synthesized through a series of chemical reactions involving specific reagents and catalysts. The exact synthetic route may vary depending on the desired purity and yield.

Reaction Conditions: The reactions typically require controlled temperatures, pressures, and pH levels to ensure the desired chemical transformations occur efficiently.

Industrial Production Methods: On an industrial scale, the production of this compound may involve large-scale reactors and continuous flow processes to optimize the yield and reduce production costs.

Chemical Reactions Analysis

2-bromo-1-oxo-2H-pyridin-1-ium-6-carboxylate undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another. Common reagents for these reactions include halogens and nucleophiles.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

2-bromo-1-oxo-2H-pyridin-1-ium-6-carboxylate has a wide range of applications in scientific research, including:

Chemistry: The compound is used as a reagent in various chemical reactions and synthesis processes.

Biology: It may be employed in biological studies to investigate its effects on cellular processes and pathways.

Medicine: The compound has potential therapeutic applications and may be studied for its pharmacological properties.

Industry: this compound can be used in industrial processes, such as the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-bromo-1-oxo-2H-pyridin-1-ium-6-carboxylate involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the context of its use.